Cas no 2171470-48-5 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid
• CAS No: 2171470-48-5
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6266539
• PubChem ID: 165542520
• Update Time: 2025-06-08

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid
• EN300-1500415
• 3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]butanoic acid
• 2171470-48-5

• Inchi： 1S/C27H28N2O5/c1-3-8-23(25(32)29-27(2,15-24(30)31)17-13-14-17)28-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h1,4-7,9-12,17,22-23H,8,13-16H2,2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： MNGHEBCMZCCTNE-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid

Recent Advances in the Study of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid (CAS: 2171470-48-5)

The compound 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid (CAS: 2171470-48-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amine, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that significantly reduces the number of steps required to produce 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid. The method employs a combination of solid-phase peptide synthesis (SPPS) and click chemistry, which not only improves efficiency but also enhances the purity of the final product. This advancement is particularly relevant for large-scale production, which is crucial for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to interfere with the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. While the exact mechanism of action is still under investigation, these findings suggest that 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid could serve as a lead compound for the development of new anti-inflammatory agents.

Another promising avenue of research involves the use of this compound as a versatile intermediate in the synthesis of more complex molecules. Its structural features, particularly the alkyne and carboxylic acid functional groups, make it an ideal candidate for further chemical modifications. For instance, a recent study in ACS Chemical Biology (2024) highlighted its utility in the construction of peptide-based drug conjugates, where it was used to link therapeutic peptides to targeting moieties. This application could pave the way for the development of targeted therapies with improved efficacy and reduced side effects.

Despite these encouraging results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the progress made so far underscores the potential of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid as a valuable tool in drug discovery and development. Continued research in this area is expected to yield further insights into its pharmacological properties and therapeutic applications.